Cas no 1551650-65-7 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)-)

• Product Name: 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)-
• CAS No: 1551650-65-7
• MF: C₇H₇N₅O₂
• MW: 193.162780046463
• CID: 5263323
• Update Time: 2025-06-15

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)-

• Inchi： 1S/C7H7N5O2/c1-3-2-4(12-14-3)5-9-6(8)11-7(13)10-5/h2H,1H3,(H3,8,9,10,11,13)
• InChI Key： DQOGAZKOSJBQSD-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2C=C(C)ON=2)=NC1=O

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)-

Introduction to 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)- (CAS No. 1551650-65-7)

The compound 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)-, identified by its CAS number 1551650-65-7, represents a significant advancement in the field of medicinal chemistry and bioorganic synthesis. This heterocyclic derivative has garnered considerable attention due to its unique structural framework and promising biological activities. The presence of both triazine and isoxazole moieties in its molecular structure endows it with a versatile platform for further functionalization and exploration of pharmacological properties.

1,3,5-Triazin-2(1H)-one is a well-known scaffold in drug discovery, known for its ability to interact with various biological targets. The incorporation of an amino group at the 6-position and a 5-methyl-3-isoxazolyl substituent at the 4-position introduces additional layers of complexity and reactivity. This modification has been strategically designed to enhance binding affinity and selectivity towards specific biological receptors. The compound's structure not only facilitates interactions with enzymes and receptors but also allows for further derivatization to tailor its pharmacological profile.

Recent studies have highlighted the potential of 1,3,5-Triazin-2(1H)-one derivatives as scaffolds for developing novel therapeutic agents. The isoxazole ring, in particular, has been implicated in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of these two heterocyclic systems in 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)- suggests a multifaceted approach to drug design, potentially targeting multiple pathways simultaneously.

In the realm of medicinal chemistry, the synthesis of this compound involves intricate organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the amino group at the 6-position enhances nucleophilic substitution reactions, allowing for further functionalization. Additionally, the presence of the 5-methyl-3-isoxazolyl moiety introduces steric and electronic effects that can modulate binding interactions. These features make 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)- a valuable intermediate in the development of novel bioactive molecules.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that derivatives of triazine have shown efficacy against various cancer cell lines by inhibiting key enzymatic pathways involved in tumor growth and progression. The structural features of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)- are particularly well-suited for interacting with such targets. The isoxazole ring has been shown to disrupt microtubule formation and inhibit kinases that are overexpressed in cancer cells.

The pharmacokinetic properties of this compound are also under investigation. Initial studies suggest that it exhibits good solubility and stability under physiological conditions, which are critical factors for drug bioavailability. Furthermore, its metabolic profile appears to be favorable for systemic administration. These attributes make it a promising candidate for further development into an orally active therapeutic agent.

Another area where this compound shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of 1,3,5-Triazin-2(1H)-one derivatives to modulate inflammatory pathways has been demonstrated in several preclinical models. The specific arrangement of functional groups in 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-methyl-3-isoxazolyl)- may allow it to interact with inflammatory mediators and reduce pro-inflammatory cytokine production.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic routes emphasize efficiency and sustainability by minimizing waste generation and utilizing environmentally benign reagents. The preparation of 1,3,5-Triazin-2(1H)-one derivatives adheres to these principles by employing catalytic methods and solvent systems that reduce environmental impact.

In conclusion,1, the unique structural features, the potential biological activities, and the favorable pharmacokinetic properties make CAS No. 1551650-65-7 (i.e.,) *1, *3, *5-triazin$$ -$$ $$\text{-}$$ $$\text{2}($$ $$\text{IH})$$ $$\text{-}$$ $$\text{one},$$ $$\text{6-amino}-$$ $$\text{4-(}$$ $$\text{5-methyl}-$$ $$\text{-}$$ $$\text{3-isoxazolyl)}$$ $$\text{-}* an exciting prospect for future therapeutic applications.$$ *Its development underscores the importance$$ *of innovative synthetic strategies$$ *and interdisciplinary collaboration$$ *in advancing drug discovery.$$ *Further research is warranted* *to fully elucidate its potential* *and optimize its pharmacological profile.$$